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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards and corrosive nature of

4-Ethylbenzenesulfonic acid. Intended for professionals in research and drug development,

this document synthesizes critical safety information, handling protocols, and toxicological data

to ensure safe laboratory practices.

Executive Summary
4-Ethylbenzenesulfonic acid is a corrosive organic compound that presents significant health

and safety risks. It is classified as a substance that causes severe skin burns and serious eye

damage.[1] Inhalation may also lead to chemical pneumonitis.[1][2] This guide outlines the

known hazards, provides recommendations for safe handling and storage, and details

experimental protocols for assessing its corrosive effects. While specific lethal dose

(LD50/LC50) values for 4-Ethylbenzenesulfonic acid are not readily available, data from

structurally related alkylbenzenesulfonic acids indicate moderate acute oral toxicity.

Hazard Identification and Classification
4-Ethylbenzenesulfonic acid is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as a corrosive substance. The primary

hazards are associated with direct contact, which can lead to severe tissue damage.
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Source: PubChem[1]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Ethylbenzenesulfonic acid is crucial

for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C8H10O3S

Molecular Weight 186.23 g/mol

Appearance Solid

Density 1.229 g/mL at 25 °C

Flash Point >113 °C (>235.4 °F) - closed cup

Incompatibilities Strong oxidizing agents, strong bases

Source: ChemicalBook, Sigma-Aldrich

Toxicological Profile
Direct toxicological data such as LD50 and LC50 for 4-Ethylbenzenesulfonic acid is limited in

publicly available literature. However, data for other linear alkylbenzenesulfonic acids can
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provide an indication of the potential toxicity. For instance, C10-16-alkyl derivatives of

benzenesulfonic acid have shown moderate acute oral toxicity.

Table 3: Toxicological Data for Structurally Related Compounds

Compound Test Species Route Value

Benzenesulfonic

acid, C10-16-

alkyl derivs.

LD50 Rat Oral 775 mg/kg

Benzenesulfonic

acid, C10-16-

alkyl derivs.

LD50 Rabbit Dermal 2000 mg/kg

Benzenesulfonic

acid, 4-C10-13-

sec-alkyl derivs.

LD50
Rat

(male/female)
Oral

ca. 1470 mg/kg

bw

Benzenesulfonic

acid, 4-C10-13-

sec-alkyl derivs.

LD50 Rat Dermal > 2000 mg/kg bw

Source: Fisher Scientific, Echemi[3][4]

Inhalation of 4-Ethylbenzenesulfonic acid may cause chemical pneumonitis, an inflammation

of the lungs.[1][2]

Experimental Protocols for Hazard Assessment
The corrosive nature of 4-Ethylbenzenesulfonic acid is typically evaluated using standardized

tests, such as those outlined by the Organisation for Economic Co-operation and Development

(OECD).

Skin Corrosion Test (based on OECD Guideline 404)
This test determines the potential of a substance to cause irreversible skin damage.

Methodology:
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Test System: Typically, the test is conducted on the skin of albino rabbits.

Application: A small amount of the test substance (e.g., 0.5 mL of liquid or 500 mg of solid) is

applied to a small area of shaved skin.

Exposure: The substance is held in contact with the skin for a defined period, usually up to 4

hours.

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

regular intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Evaluation: The severity of the skin reactions is scored. Corrosive substances are those that

cause full-thickness destruction of skin tissue.

Eye Irritation/Corrosion Test (based on OECD Guideline
405)
This test evaluates the potential of a substance to cause damage to the eyes.

Methodology:

Test System: The test is typically performed on the eyes of albino rabbits.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iris lesions, and conjunctival redness and swelling.

Evaluation: The severity of the ocular lesions is scored. Substances causing irreversible eye

damage are classified as corrosive.

Safe Handling and Emergency Procedures
Given its corrosive nature, strict safety protocols must be followed when handling 4-
Ethylbenzenesulfonic acid.
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Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling corrosive materials is provided below.

Personal Protective Equipment (PPE)

Chemical Safety Goggles &
 Faceshield

Chemical Resistant Gloves
(e.g., Butyl rubber, Neoprene)

Corrosion-Resistant Lab Coat
or Apron

Use in a Fume Hood
(Respirator if ventilation is inadequate)

Researcher

Wears

Wears

Wears

Uses

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 4-Ethylbenzenesulfonic acid.

Storage
Store 4-Ethylbenzenesulfonic acid in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizing agents and bases. The container should be tightly sealed.

Spill and Exposure Procedures
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A workflow for responding to spills and exposures is outlined below.

Spill Response Exposure Response

Evacuate Immediate Area

Wear Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Neutralize with a Weak Base
(e.g., sodium bicarbonate)

Collect Residue into a
Waste Container

Decontaminate Spill Area

Skin Contact

Immediately Remove
Contaminated Clothing

Eye Contact

Immediately Flush Eyes with Water
for at least 15 minutes

Inhalation

Move to Fresh Air

Rinse Skin with Plenty of Water
for at least 15 minutes

Seek Medical Attention

Seek Immediate Medical Attention Seek Medical Attention

Spill Occurs Exposure Occurs

Click to download full resolution via product page

Caption: Emergency response workflow for spills and personnel exposure.

Conclusion
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4-Ethylbenzenesulfonic acid is a valuable reagent in various research and development

applications. However, its corrosive nature necessitates a thorough understanding of its

hazards and the implementation of stringent safety protocols. By adhering to the guidelines

outlined in this document, researchers and scientists can mitigate the risks associated with its

use and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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